3,5-Dichloro-2-methylbenzyl chloride
Overview
Description
3,5-Dichloro-2-methylbenzyl chloride is a chemical compound with the molecular formula C8H7Cl3 and a molecular weight of 209.5 . It belongs to the group of chlorinated aromatic hydrocarbons.
Molecular Structure Analysis
The molecular structure of 3,5-Dichloro-2-methylbenzyl chloride consists of a benzene ring with two chlorine atoms and one methyl group attached to it .Physical And Chemical Properties Analysis
The boiling point of 3,5-Dichloro-2-methylbenzyl chloride is predicted to be 271.4±35.0 °C and its density is predicted to be 1.331±0.06 g/cm3 .Scientific Research Applications
Synthesis and Thermal Properties
In a study, various quaternary dialkyldiaralkylammonium chlorides, including those related to 3,5-Dichloro-2-methylbenzyl chloride, were synthesized and their thermal properties were analyzed. These compounds, while not suitable for ionic liquid applications due to their thermal stability and lack of melting points, have potential uses as phase-transfer catalysts and electrolytes (Busi et al., 2006).
Photoreactivity Studies
The photochemistry of certain dimethoxybenzyl compounds, including derivatives of 3,5-Dichloro-2-methylbenzyl chloride, was investigated, revealing the formation of specific isomeric trienes. These compounds exhibited unique solvolytic reactivity, shedding light on their potential in photochemical applications (DeCosta et al., 2000).
Electrosynthesis
A study demonstrated the electrosynthesis of 2,6-dimethyl-4-arylpyridine-3,5-dicarbonitrile using various benzyl chlorides, including p-methylbenzyl chloride. This method suggests a valuable approach for synthesizing complex organic molecules (Batanero et al., 2002).
Biophotonic Material Potential
Research on compounds like 3,5-bis(4-methoxybenzylidene)-1-methyl-4-piperidone and its chloride variant revealed their unique crystal structures and potential as biophotonic materials due to their distinct physical properties (Nesterov, 2004).
Polymerization Applications
Investigations into dibenzyl titanium complexes with tetradentate ligands demonstrated their role in isospecific styrene polymerization, offering insights into the development of polymers with specific properties (Beckerle et al., 2006).
properties
IUPAC Name |
1,5-dichloro-3-(chloromethyl)-2-methylbenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7Cl3/c1-5-6(4-9)2-7(10)3-8(5)11/h2-3H,4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BTYSEWSCQHYMBF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1Cl)Cl)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7Cl3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501237059 |
Source
|
| Record name | Benzene, 1,5-dichloro-3-(chloromethyl)-2-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501237059 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-Dichloro-2-methylbenzyl chloride | |
CAS RN |
1806347-44-3 |
Source
|
| Record name | Benzene, 1,5-dichloro-3-(chloromethyl)-2-methyl- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1806347-44-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzene, 1,5-dichloro-3-(chloromethyl)-2-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501237059 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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